Cas no 1805963-81-8 (Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate)

Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate
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- Inchi: 1S/C13H13F3N2O2S/c1-2-20-12(19)5-8-3-9(6-17)10(7-18)11(4-8)21-13(14,15)16/h3-4H,2,5,7,18H2,1H3
- InChI Key: PHEOKVXAXVUMET-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C=C(C=C(C#N)C=1CN)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 408
- XLogP3: 2.4
- Topological Polar Surface Area: 101
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A015022575-250mg |
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate |
1805963-81-8 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
Alichem | A015022575-1g |
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate |
1805963-81-8 | 97% | 1g |
1,504.90 USD | 2021-06-18 | |
Alichem | A015022575-500mg |
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate |
1805963-81-8 | 97% | 500mg |
815.00 USD | 2021-06-18 |
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate Related Literature
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Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
Additional information on Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate
Comprehensive Overview of Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805963-81-8)
Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805963-81-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, exhibits remarkable potential in the development of novel pharmaceuticals and advanced materials. Its molecular structure, which includes an ethyl ester and an aminomethyl moiety, makes it a versatile intermediate for synthetic applications.
The growing interest in fluorinated compounds and sulfur-containing derivatives has positioned Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate as a key player in modern chemical research. Researchers are particularly intrigued by its potential applications in drug discovery, where the trifluoromethylthio group is known to enhance the bioavailability and metabolic stability of therapeutic agents. Additionally, the cyano group offers opportunities for further functionalization, enabling the synthesis of diverse chemical libraries.
In the context of agrochemicals, this compound's unique properties are being explored for the development of next-generation pesticides and herbicides. The trifluoromethylthio moiety, in particular, is valued for its ability to improve the efficacy and environmental profile of agrochemical products. As sustainability becomes a focal point in agriculture, compounds like Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate are at the forefront of innovation.
From a material science perspective, the compound's structural features make it a promising candidate for the design of advanced polymers and coatings. The incorporation of fluorinated and sulfur-containing groups can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. These attributes are highly sought after in industries ranging from electronics to automotive.
The synthesis of Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate typically involves multi-step organic reactions, including amination, cyanation, and esterification. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize the yield and purity of the compound. Researchers are also investigating greener synthetic routes to align with the principles of green chemistry.
One of the most frequently asked questions about this compound revolves around its safety profile and handling precautions. While it is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe usage. Proper personal protective equipment (PPE) and ventilation are recommended when working with this compound.
The commercial availability of Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate is another topic of interest. Several chemical suppliers and custom synthesis providers offer this compound, often with varying levels of purity and packaging options. Buyers are advised to verify the certificate of analysis (CoA) and technical specifications before procurement.
In summary, Ethyl 4-aminomethyl-3-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1805963-81-8) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique structural features and functional groups make it a valuable asset in drug development, agrochemical innovation, and advanced material design. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of chemical science.
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